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Compound of Interest

Compound Name: Oxalyl fluoride

Cat. No.: B1294776 Get Quote

An In-depth Technical Guide on the Core Physical and Chemical Properties of Ethanedioyl

Difluoride for Researchers, Scientists, and Drug Development Professionals.

Abstract
Ethanedioyl difluoride, also known as oxalyl fluoride, is a highly reactive organofluorine

compound with the chemical formula C₂F₂O₂. This guide provides a comprehensive overview

of its physical and chemical properties, synthesis, and analytical methods. While a valuable

reagent in organic synthesis, particularly for fluorination and carbonylation reactions, its

biological activity and relevance to drug development are not extensively documented in

current scientific literature.

Physical and Chemical Properties
Ethanedioyl difluoride is a colorless liquid at room temperature.[1] Its fundamental physical and

chemical properties are summarized in the table below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C₂F₂O₂ [2]

Molecular Weight 94.02 g/mol [2][3]

IUPAC Name Oxalyl difluoride [2]

CAS Number 359-40-0 [2]

Melting Point -3 °C [4]

Boiling Point 26.6 °C [4]

Density Not available in cited sources

Solubility

Insoluble in water; Soluble in

dichloromethane, chloroform,

and acetone.

[5]

Chemical Reactivity and Applications
Ethanedioyl difluoride is a highly reactive compound, primarily utilized as a potent

carbonylating and fluorinating agent in organic synthesis.[3][5] Its reactivity stems from the

electrophilic nature of the carbonyl carbons, enhanced by the electron-withdrawing fluorine

atoms.

Key applications in organic synthesis include:

Esterification: It readily reacts with alcohols to form esters.[3]

Amide Synthesis: It can be used to convert carboxylic acids into amides.[3]

Acid Fluoride Formation: It serves as a reagent to convert carboxylic acids to their

corresponding acid fluorides.

The general reactivity of ethanedioyl difluoride makes it a versatile tool for the introduction of

carbonyl and fluoro-carbonyl moieties into organic molecules.[3]
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Synthesis of Ethanedioyl Difluoride
A common and effective method for the synthesis of ethanedioyl difluoride is the reaction of

oxalyl chloride with sodium fluoride.[1]

Reaction:

(COCl)₂ + 2NaF → (COF)₂ + 2NaCl
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Synthesis of Ethanedioyl Difluoride

Charge reactor with sodium fluoride
and an aprotic solvent (e.g., acetonitrile).

Slowly add oxalyl chloride to the suspension
with stirring.

Reactant Addition

Maintain reaction temperature
(e.g., 30-40°C).

Exothermic Reaction

Monitor reaction completion
(e.g., by gas chromatography).

Reaction Progress

Isolate the product by distillation
under reduced pressure.

Workup

Collect ethanedioyl difluoride
in a cold trap.

Purification

Click to download full resolution via product page

Caption: Workflow for the synthesis of ethanedioyl difluoride.

Detailed Methodology:
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Preparation: A reaction vessel is charged with anhydrous sodium fluoride and a suitable

aprotic solvent, such as acetonitrile.

Reaction: Oxalyl chloride is added dropwise to the stirred suspension of sodium fluoride. The

reaction temperature is maintained, typically between 30-40°C.

Monitoring: The progress of the reaction can be monitored by techniques such as gas

chromatography to confirm the conversion of oxalyl chloride.

Isolation and Purification: Upon completion, the product, ethanedioyl difluoride, is separated

from the reaction mixture by distillation under reduced pressure. The volatile product is

collected in a cold trap (e.g., using a dry ice/acetone bath).

Analytical Methods
The characterization of ethanedioyl difluoride can be performed using standard spectroscopic

techniques.

Infrared (IR) Spectroscopy: The presence of the carbonyl groups results in strong absorption

bands in the IR spectrum.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹³C and ¹⁹F NMR can be utilized to

confirm the structure of the molecule.

Analytical Workflow:
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Analytical Workflow for Ethanedioyl Difluoride

Synthesized Ethanedioyl Difluoride

Infrared (IR) Spectroscopy Nuclear Magnetic Resonance (NMR)
(¹³C and ¹⁹F)

Confirm Carbonyl Groups Confirm C-F Bonds and
Molecular Structure

Verified Product Structure

Click to download full resolution via product page

Caption: Analytical workflow for structural verification.

Biological and Drug Development Context
Despite the prevalence of fluorinated compounds in medicinal chemistry, there is a notable lack

of specific information in the reviewed scientific literature regarding the biological activity,

signaling pathways, or direct applications of ethanedioyl difluoride in drug development.[6][7]

While fluorine substitution is a common strategy to enhance the pharmacological properties of

drug candidates, no specific studies detailing the use or investigation of ethanedioyl difluoride

for such purposes were identified.[6][7] Its high reactivity and potential toxicity may limit its

direct application in biological systems.[3]

Safety and Handling
Ethanedioyl difluoride is a toxic and corrosive compound.[3] It is a severe irritant to the skin,

eyes, and respiratory system.[3]

Handling Precautions:
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Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[3]

Avoid inhalation of vapors and contact with skin and eyes.

First Aid Measures:

Inhalation: Move to fresh air.

Skin Contact: Flush with copious amounts of water.

Eye Contact: Rinse with plenty of water.

In all cases of exposure, seek immediate medical attention.

Logical Relationship for Safe Handling:

Safe Handling Protocol

High Reactivity & Toxicity

Engineering Controls
(Fume Hood)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Safe Handling Practices

Minimize Exposure Risk

Click to download full resolution via product page
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Caption: Logical flow for ensuring safety when handling ethanedioyl difluoride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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